Cas no 69618-86-6 ([1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate))
69618-86-6 structure
Product Name:[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
CAS No:69618-86-6
MF:C12H10O4S
MW:250.270402431488
CID:513383
PubChem ID:155317
Update Time:2025-04-19
[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate) Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
- (3-phenylphenyl) hydrogen sulfate
- (1,1'-Biphenyl)-3-ol, hydrogen sulfate
- 69618-86-6
- DTXSID70219884
-
- Inchi: 1S/C12H10O4S/c13-17(14,15)16-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H,(H,13,14,15)
- InChI Key: BVRXABCIUCIBAA-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1=CC=CC(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 250.03
- Monoisotopic Mass: 250.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72Ų
- XLogP3: 2.7
Experimental Properties
- Density: 1.384
- Refractive Index: 1.62
- PSA: 63.6
[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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